Cas no 67616-46-0 (Propanoic acid, 3-(nitrosothio)-)

• Product Name: Propanoic acid, 3-(nitrosothio)-
• CAS No: 67616-46-0
• MF: C₃H₅NO₃S
• MW: 135.141699552536
• CID: 1719370
• PubChem ID: 9855486
• Update Time: 2025-04-21

Propanoic acid, 3-(nitrosothio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(nitrosothio)-
• 3-nitrososulfanylpropanoic acid
• SCHEMBL672850
• DTXSID80431797
• 67616-46-0
• s-nitroso-3-mercaptopropionic acid
• AKOS006380547

• Inchi： 1S/C3H5NO3S/c5-3(6)1-2-8-4-7/h1-2H2,(H,5,6)
• InChI Key： CJSRFRAVAGCWRN-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)N=O

Computed Properties

• Exact Mass: 134.99905
• Monoisotopic Mass: 134.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 66.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic S-nitroso compounds